Cas no 1867049-41-9 (4-chloro-6-[(3S)-3-methoxypyrrolidin-1-yl]pyrimidin-2-amine)

• Product Name: 4-chloro-6-[(3S)-3-methoxypyrrolidin-1-yl]pyrimidin-2-amine
• CAS No: 1867049-41-9
• MF: C₉H₁₃ClN₄O
• MW: 228.678720235825
• CID: 5872376
• PubChem ID: 165732484
• Update Time: 2025-06-09

4-chloro-6-[(3S)-3-methoxypyrrolidin-1-yl]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-[(3S)-3-methoxypyrrolidin-1-yl]pyrimidin-2-amine
• 1867049-41-9
• EN300-10029954

• Inchi： 1S/C9H13ClN4O/c1-15-6-2-3-14(5-6)8-4-7(10)12-9(11)13-8/h4,6H,2-3,5H2,1H3,(H2,11,12,13)/t6-/m0/s1
• InChI Key： OBHOPMYGLYRJOC-LURJTMIESA-N
• SMILES： ClC1=CC(=NC(N)=N1)N1CC[C@@H](C1)OC

Computed Properties

• Exact Mass: 228.0777887g/mol
• Monoisotopic Mass: 228.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.3Ų

Additional information on 4-chloro-6-[(3S)-3-methoxypyrrolidin-1-yl]pyrimidin-2-amine

Professional Introduction to 4-chloro-6-[(3S)-3-methoxypyrrolidin-1-yl]pyrimidin-2-amine (CAS No. 1867049-41-9)

4-chloro-6-[(3S)-3-methoxypyrrolidin-1-yl]pyrimidin-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential therapeutic applications. This compound, identified by the CAS number 1867049-41-9, has garnered attention due to its structural features and its role in the development of novel pharmaceutical agents. The presence of a pyrimidine core, combined with a chiral pyrrolidine moiety, makes this molecule a promising candidate for further investigation in medicinal chemistry.

The< strong>pyrimidine scaffold is a fundamental motif in many biologically active molecules, particularly in antiviral, anticancer, and antimicrobial agents. The pyrimidine ring system is known for its ability to interact with biological targets such as enzymes and receptors, making it a versatile platform for drug design. In the case of 4-chloro-6-[(3S)-3-methoxypyrrolidin-1-yl]pyrimidin-2-amine, the introduction of a chloro substituent at the 4-position and a chiral< strong>3-methoxypyrrolidin-1-yl group at the 6-position introduces unique electronic and steric properties that can influence its biological activity.

Recent advancements in drug discovery have highlighted the importance of chirality in pharmaceuticals. The< strong>3S configuration of the pyrrolidine ring in this compound suggests that it may exhibit enantioselective interactions with biological targets, which could lead to improved efficacy and reduced side effects. The methoxy group on the pyrrolidine ring also contributes to the molecule's complexity, potentially influencing its solubility, metabolic stability, and overall pharmacokinetic profile.

Current research in the field of nucleoside analogs has shown that modifications to the pyrimidine core can significantly alter biological activity. For instance, studies have demonstrated that certain pyrimidine derivatives exhibit potent antiviral properties by inhibiting viral polymerases or interfering with nucleotide synthesis. The compound 4-chloro-6-[(3S)-3-methoxypyrrolidin-1-yl]pyrimidin-2-amine may function similarly by targeting specific enzymes or receptors involved in pathogenic processes.

The< strong>chloro substituent at the 4-position of the pyrimidine ring is another key feature that can enhance biological activity. Chlorine atoms are known to be effective electron-withdrawing groups that can increase the electrophilicity of adjacent sites, making them more susceptible to nucleophilic attack by biological targets. This property can be particularly useful in designing molecules that interact with enzymes through covalent bonding or other irreversible mechanisms.

In addition to its structural features, 4-chloro-6-[(3S)-3-methoxypyrrolidin-1-yl]pyrimidin-2-amine may exhibit interesting pharmacokinetic properties due to its molecular weight and lipophilicity. These factors can influence how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is crucial for optimizing drug delivery systems and ensuring that the compound reaches its target site at effective concentrations.

The< strong>methoxy group on the pyrrolidine ring can also play a role in modulating the compound's pharmacological effects. Methoxy groups are commonly found in many pharmaceuticals and are known to influence solubility, permeability, and metabolic stability. In some cases, methoxy groups can enhance binding affinity by forming hydrogen bonds or other favorable interactions with biological targets.

Ongoing studies are exploring the potential applications of this compound in various therapeutic areas. For example, researchers are investigating its efficacy against certain types of cancer by examining its ability to inhibit key signaling pathways or target specific proteins involved in tumor growth. Additionally, preliminary studies suggest that this compound may have antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents.

The development of novel drug candidates often involves a multi-step synthesis process to ensure high purity and yield. The synthesis of 4-chloro-6-[(3S)-3-methoxypyrrolidin-1-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyn]]pyrimidin- -2-amine requires careful optimization of reaction conditions to minimize side products and maximize desired yields. Advanced synthetic techniques such as asymmetric catalysis or chiral auxiliary strategies may be employed to achieve high enantiomeric purity.